Cas no 880640-87-9 (Benzene, 1-(1-methylethyl)-2-[(4-methylphenyl)thio]-)

• Product Name: Benzene, 1-(1-methylethyl)-2-[(4-methylphenyl)thio]-
• CAS No: 880640-87-9
• MF: C₁₆H₁₈S
• MW: 242.379123210907
• CID: 646719
• PubChem ID: 22087472
• Update Time: 2025-04-19

Benzene, 1-(1-methylethyl)-2-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-methylethyl)-2-[(4-methylphenyl)thio]-
• 1-methyl-4-(2-propan-2-ylphenyl)sulfanylbenzene
• 1-[(4-Methylphenyl)sulfanyl]-2-(propan-2-yl)benzene
• DTXSID90622356
• 880640-87-9
• SCHEMBL5318161

• Inchi： 1S/C16H18S/c1-12(2)15-6-4-5-7-16(15)17-14-10-8-13(3)9-11-14/h4-12H,1-3H3
• InChI Key： ZLNNEZDNLYUUGT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 242.11292175g/mol
• Monoisotopic Mass: 242.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 25.3Ų